(3,4-Dichloro-phenyl)-propynoic acid ethyl ester

• Molecular Formula: C11H8Cl2O2
• Molecular Weight: 243.08 g/mol
• IUPAC Name: ethyl 3-(3,4-dichlorophenyl)prop-2-ynoate
• InChI: InChI=1S/C11H8Cl2O2/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3,5,7H,2H2,1H3
• InChI Key: UQNXOWSJOMATGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C#CC1=CC(=C(C=C1)Cl)Cl

Description

(3,4-Dichloro-phenyl)-propynoic acid ethyl ester is a useful research compound. Its molecular formula is C11H8Cl2O2 and its molecular weight is 243.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under argon atmosphere, a four neck flask was charged with 1,2-dichloro-4-iodo-benzene (222.8 g, 0.80 mol), bis(triphenylphosphine) palladium(II) chloride (11.2 g, 16.0 mmol, 2 mol %), copper(I) iodide (6.09 g, 32.0 mmol, 4 mol %) and dry THF (2.4 l). At r.t., cesium carbonate (526.6 g, 1.60 mol, 2 eq.) was added over 5 minutes. Afterward, propynoic acid ethyl ester (168.6 ml, 1.60 mol, 2 eq.) was added, and the reaction mixture was stirred overnight at 35° C. An additional portion of propynoic acid ethyl ester (17.0 ml, 0.16 mol, 0.2 eq.) was added, and the reaction was stirred for another 4 h at 35° C. The reaction mixture was evaporated to dryness, and the residue was taken up in toluene (0.8 l) and heptane (1.6 l). The resulting suspension was stirred at 40° C. for 1 h and filtered over celite. The filtrate was concentrated, and the product was purified by silica gel filtration (toluene/heptane 1:2) to yield 175.0 g (89%) of Vb as a white solid.